Cas no 619295-68-0 (N-BOC-4-(2'-FLUORO) BENZYL-4-PIPERIDINE CARBOXYLIC ACID)

• Product Name: N-BOC-4-(2'-FLUORO) BENZYL-4-PIPERIDINE CARBOXYLIC ACID
• CAS No: 619295-68-0
• MF: C₁₈H₂₄FNO₄
• MW: 337.385869026184
• MDL: MFCD08461313
• CID: 890728
• Update Time: 2026-04-29

N-BOC-4-(2'-FLUORO) BENZYL-4-PIPERIDINE CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• N-BOC-4-(2'-FLUORO) BENZYL-4-PIPERIDINE CARBOXYLIC ACID

• MDL： MFCD08461313
• Inchi： InChI=1S/C18H24FNO4/c1-17(2,3)24-16(23)20-10-8-18(9-11-20,15(21)22)12-13-6-4-5-7-14(13)19/h4-7H,8-12H2,1-3H3,(H,21,22)
• InChI Key： JLBACSOTZZXNBB-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2F)C(=O)O

Computed Properties

• Exact Mass: 337.16900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 66.84000
• LogP: 3.40800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on N-BOC-4-(2'-FLUORO) BENZYL-4-PIPERIDINE CARBOXYLIC ACID

N-BOC-4-(2'-FLUORO) BENZYL-4-PIPERIDINE CARBOXYLIC ACID: A Comprehensive Overview

The compound with CAS No. 619295-68-0, known as N-BOC-4-(2'-fluoro)benzyl-4-piperidine carboxylic acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a BOC (tert-butoxycarbonyl) protecting group, a fluorobenzyl substituent, and a piperidine carboxylic acid core. The integration of these functional groups makes it a versatile building block for various applications in medicinal chemistry and materials science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-throughput screening in drug discovery pipelines. The fluorobenzyl group, in particular, has been shown to enhance the pharmacokinetic properties of the molecule, including improved solubility and bioavailability.

One of the most promising applications of N-BOC-4-(2'-fluoro)benzyl-4-piperidine carboxylic acid lies in its potential as a precursor for peptide-based therapeutics. The piperidine carboxylic acid core serves as an excellent scaffold for constructing peptide bonds, while the BOC group provides a convenient means for controlling reactivity during synthesis. This dual functionality has made it a valuable tool in the construction of complex peptide libraries, which are critical for identifying novel drug candidates.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. The incorporation of the fluorobenzyl group introduces electronic and steric effects that can be tailored to design advanced materials with specific optical or electronic properties. For instance, recent studies have demonstrated its utility in the development of fluorinated polymers with enhanced thermal stability and mechanical strength.

The structural versatility of N-BOC-4-(2'-fluoro)benzyl-4-piperidine carboxylic acid has also made it a valuable substrate for click chemistry reactions. These reactions enable the rapid assembly of complex molecules by exploiting complementary interactions between functional groups. By incorporating this compound into click chemistry protocols, researchers have been able to construct libraries of bioactive molecules with unprecedented speed and efficiency.

From a pharmacological perspective, this compound has shown potential as a lead molecule in the development of novel therapeutics targeting various disease states. The piperidine carboxylic acid core exhibits inherent bioactivity, while the fluorobenzyl substituent enhances its ability to penetrate biological membranes. Recent studies have highlighted its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

In conclusion, N-BOC-4-(2'-fluoro)benzyl-4-piperidine carboxylic acid is a multifaceted compound with applications spanning organic synthesis, drug discovery, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions across these disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.